allyl 8-methyl-4-oxo-6-(2-phenylvinyl)-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: prop-2-enyl 8-methyl-4-oxo-6-[(E)-2-phenylethenyl]-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C20H20N2O3S/c1-3-12-25-19(24)18-14(2)21-20-22(17(23)11-13-26-20)16(18)10-9-15-7-5-4-6-8-15/h3-10,16H,1,11-13H2,2H3/b10-9+
• InChI Key: HGDYABGMCQSIGC-MDZDMXLPSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C=CC3=CC=CC=C3)C(=O)OCC=C
• Isomeric SMILES: CC1=C(C(N2C(=O)CCSC2=N1)/C=C/C3=CC=CC=C3)C(=O)OCC=C
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrimido[2,1-b][1,3]thiazine ring, which is a two-ring structure with nitrogen and sulfur atoms. Attached to this ring would be the various groups mentioned in the name: an allyl group (a three-carbon chain attached to the ring by a double bond), a methyl group (a single carbon with three hydrogens), an oxo group (a double-bonded oxygen), and a phenylvinyl group (a six-carbon ring attached to the main ring by a two-carbon chain with a double bond).

Chemical Reactions Analysis

The reactivity of this compound would depend on the various functional groups present. For example, the allyl group might undergo reactions typical of alkenes, such as addition reactions. The oxo group could potentially be reduced to a hydroxyl group. The pyrimido[2,1-b][1,3]thiazine ring itself might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and the functional groups present. For example, it might have different solubility properties depending on the presence and position of polar groups.

Safety and Hazards

Without specific studies, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications, particularly in the field of medicinal chemistry given the biological activity observed for other pyrimido[2,1-b][1,3]thiazines.